Cas no 452948-70-8 (1-Piperidinecarbothioamide,N-butyl-)

1-Piperidinecarbothioamide,N-butyl- structure
452948-70-8 structure
Product Name:1-Piperidinecarbothioamide,N-butyl-
CAS No:452948-70-8
MF:C10H20N2S
MW:200.344201087952
CID:327831
Update Time:2024-01-28

1-Piperidinecarbothioamide,N-butyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Piperidinecarbothioamide,N-butyl-
    • 1-Piperidinecarbothioamide,N-butyl-(9CI)
    • N-Butyl-1-piperidinecarbothioamide
    • N-butylpiperidine-1-carbothioamide
    • Inchi: 1S/C10H20N2S/c1-2-3-7-11-10(13)12-8-5-4-6-9-12/h2-9H2,1H3,(H,11,13)
    • InChI Key: VUTWVKPYAWKYMR-UHFFFAOYSA-N
    • SMILES: N1(C(=S)NCCCC)CCCCC1

Computed Properties

  • Exact Mass: 200.135
  • Monoisotopic Mass: 200.135
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 47.4A^2
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